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Compound of Interest

Compound Name: Fabp-IN-1

Cat. No.: B15144868 Get Quote

For researchers, scientists, and drug development professionals investigating the role of Fatty

Acid Binding Protein 4 (FABP4) in metabolic and inflammatory diseases, the landscape of

available chemical probes can be complex. This guide provides a comprehensive comparison

of the well-characterized FABP4 inhibitor, BMS309403, with alternative compounds, supported

by experimental data and detailed protocols to aid in the reproducible assessment of FABP4

function.

The initial inquiry for data on "Fabp-IN-1" yielded no publicly available information, suggesting

it may be an internal designation or an unpublished compound. Therefore, this guide focuses

on BMS309403, a potent and selective inhibitor of FABP4, as a representative tool for studying

this important drug target.

Performance Comparison of FABP4 Inhibitors
BMS309403 has emerged as a cornerstone tool for interrogating FABP4 biology. Its high

potency and selectivity for FABP4 over other FABP isoforms have been documented in

numerous studies. This section compares the binding affinities of BMS309403 with other

known FABP inhibitors.
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Compound Target(s) Ki (nM)
Selectivity
Profile

Key Features

BMS309403 FABP4 <2

>125-fold vs

FABP3 (>250

nM)>175-fold vs

FABP5 (350 nM)

Potent, orally

active, and the

most extensively

studied FABP4

inhibitor.[1][2][3]

HTS01037 FABP4 670 -

Lower binding

affinity compared

to BMS309403.

[4]

Compound 2 FABP4/5
FABP4:

10FABP5: 520

Dual inhibitor

with moderate

selectivity for

FABP4.

More potent than

BMS309403 in

inhibiting lipolysis

in cellular

assays.[4]

Compound 3 FABP4/5
FABP4:

20FABP5: 560

Dual inhibitor

with moderate

selectivity for

FABP4.

Ameliorates

dyslipidemia in

diet-induced

obese mice.[4]

a-FABP-IN-1 a-FABP <1.0 Selective

Potent inhibitor

of pro-

inflammatory

cytokine

production.[1]

RO6806051 FABP4/5
FABP4:

11FABP5: 86

Dual inhibitor

with good

selectivity over

FABP3.

-

Understanding the FABP4 Signaling Network
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FABP4 plays a crucial role in intracellular fatty acid trafficking and signaling, influencing a

variety of downstream pathways implicated in metabolism and inflammation. Inhibition of

FABP4 can therefore have wide-ranging effects on cellular function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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